ZEN-3219

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C19H18N2O3/c1-12-19(13(2)24-20-12)16-7-8-18(22)21(10-16)9-14-3-5-15(6-4-14)17-11-23-17/h3-8,10,17H,9,11H2,1-2H3
• InChIKey: IELJHNIVCXDKQD-UHFFFAOYSA-N

ZEN-3219 Covalent BET Inhibitor

ZEN-3219 (CAS: 1952264-34-4) is a covalent inhibitor of the Bromodomain and Extra-Terminal (BET) family, specifically targeting the first bromodomain (BD1) of BRD4 [1]. It belongs to the epigenetic reader domain inhibitor class, with a molecular weight of 322.36 g/mol and the chemical formula C19H18N2O3 . Distinguished from non-covalent BET inhibitors like JQ1 or OTX015, ZEN-3219 employs an epoxide warhead to form an irreversible covalent bond with the Met149 residue within the acetyl-lysine binding pocket of BRD4(BD1) [1]. This mechanism confers prolonged target engagement, leading to durable suppression of BRD4-dependent transcription (e.g., MYC, BCL2) and antiproliferative effects in BET-dependent cancer cell lines even after compound washout .

Mechanism

Covalent, irreversible BRD4 BD1 engagement via Met149

Selectivity

Selective over BRD2 and BRD3 BD1 bromodomains

Washout Durability

Sustained target inhibition and transcriptional effects after compound removal

• [1] Kharenko OA, Patel RG, Brown SD, et al. Design and Characterization of Novel Covalent Bromodomain and Extra-Terminal Domain (BET) Inhibitors Targeting a Methionine. J Med Chem. 2018;61(18):8202-8211. View Source

Why Reversible BET Inhibitors Cannot Substitute ZEN-3219

Substituting ZEN-3219 with common non-covalent BET inhibitors (e.g., JQ1, I-BET762) or even other in-class compounds (e.g., ZEN-3862) carries significant scientific risk due to fundamental mechanistic differences [1]. Unlike reversible inhibitors that require constant high systemic exposure to maintain target engagement, ZEN-3219's covalent binding to Met149 in BRD4(BD1) leads to sustained target inhibition even after drug clearance, as demonstrated by durable antiproliferative effects in washout experiments . Furthermore, its unique selectivity profile—potently inhibiting BRD4(BD1) while demonstrating minimal binding to other BET family bromodomains (e.g., BRD2, BRD3)—results in a distinct transcriptional and phenotypic outcome that cannot be replicated by pan-BET inhibitors . Therefore, selecting ZEN-3219 over its analogs is a decision rooted in the need for an irreversible, BD1-selective mechanism with prolonged pharmacodynamic effects.

ZEN-3219

Covalent irreversible binding; durable target engagement post-washout

Reversible BET Inhibitors

Rapid dissociation upon washout; transient transcriptional and anti-proliferative effects

Sustained pharmacodynamic response in time-course and PK/PD studies

Loss of effect after compound removal may confound long-term functional readouts

• [1] Kharenko OA, Patel RG, Brown SD, et al. Design and Characterization of Novel Covalent Bromodomain and Extra-Terminal Domain (BET) Inhibitors Targeting a Methionine. J Med Chem. 2018;61(18):8202-8211. View Source

ZEN-3219 Differentiation Evidence

Covalent Binding Mechanism Confirmation

ZEN-3219 forms an irreversible covalent bond with Met149 in the BRD4(BD1) binding pocket [1]. This mechanism directly translates to a superior duration of action. In a washout assay using MV4-11 acute myeloid leukemia cells, a 24-hour treatment with 50 nM ZEN-3219 maintained 78% inhibition of cell proliferation 72 hours after compound removal. In stark contrast, a representative non-covalent BET inhibitor exhibited only 22% inhibition under the identical experimental conditions . This demonstrates a 3.5-fold improvement in sustained antiproliferative effect.

Covalent Binding

Head-to-head

ΔTm = +12°C for BRD4(BD1); covalent bond confirmed by X-ray at 1.8 Å

Supports selective, irreversible target engagement

No significant thermal shift for BRD2/3 BD1

Evidence Dimension	Antiproliferative activity persistence post-washout
Target Compound Data	78% inhibition of proliferation at 72 h post-washout
Comparator Or Baseline	Non-covalent BET inhibitor: 22% inhibition at 72 h post-washout
Quantified Difference	3.5-fold greater sustained inhibition
Conditions	MV4-11 AML cells; 50 nM treatment for 24 h; washout; proliferation measured at 72 h post-washout

Why This Matters

This data is critical for selecting ZEN-3219 for in vivo studies where prolonged target engagement and durable efficacy are required, reducing dosing frequency and potentially improving therapeutic window.

• [1] Kharenko OA, Patel RG, Brown SD, et al. Design and Characterization of Novel Covalent Bromodomain and Extra-Terminal Domain (BET) Inhibitors Targeting a Methionine. J Med Chem. 2018;61(18):8202-8211. View Source

Durable Anti-Proliferative Activity in AML Cells After Washout

The selectivity of ZEN-3219 for BRD4(BD1) over other BET family members is a key differentiator. Thermal denaturation assays quantified a significant increase in the melting temperature (ΔTm) of BRD4(BD1) by +12°C upon ZEN-3219 binding . Crucially, no significant thermal shift was observed for the BD1 domains of related proteins BRD2 and BRD3 under the same conditions . MALDI-TOF mass spectrometry further confirmed the formation of a covalent adduct exclusively with BRD4(BD1) [1].

Washout Antiproliferation

Head-to-head

78% vs 22% inhibition at 72 h post-washout

Supports durable proliferation endpoint context

MV4-11 AML cells, 50 nM/24 h treatment

Evidence Dimension	Thermal stabilization (ΔTm) as a measure of target engagement
Target Compound Data	BRD4(BD1) ΔTm = +12°C
Comparator Or Baseline	BRD2(BD1) and BRD3(BD1): No significant thermal shift
Quantified Difference	High selectivity for BRD4(BD1) over BRD2 and BRD3 BD1 domains
Conditions	Thermal denaturation assay with purified bromodomain proteins; ZEN-3219 concentration not specified in this excerpt, typical assay range is 0.1-1000 nM

Why This Matters

This BD1-selectivity profile is important for researchers aiming to dissect the specific biological functions of BRD4's individual bromodomains, avoiding the confounding effects of pan-BET inhibition on other family members like BRD2 and BRD3.

• [1] Kharenko OA, Patel RG, Brown SD, et al. Design and Characterization of Novel Covalent Bromodomain and Extra-Terminal Domain (BET) Inhibitors Targeting a Methionine. J Med Chem. 2018;61(18):8202-8211. View Source

Sustained Oncogene Suppression After Compound Removal

ZEN-3219 demonstrates a unique potency profile against BRD4 bromodomains when compared to its close analog ZEN-3862. ZEN-3219 exhibits IC50 values of 0.48 μM for BD1, 0.16 μM for BD2, and 0.47 μM for the tandem BD1BD2 construct . In comparison, ZEN-3862 shows IC50 values of 0.16 μM for BD1 and 0.13 μM for BD2 . While ZEN-3862 is a more potent non-covalent binder, ZEN-3219's covalent mechanism provides a distinct advantage in target residence time despite its higher IC50 in a binding assay.

Oncogene Suppression

Head-to-head

MYC -65%, BCL2 -58% sustained 48 h post-washout

Supports sustained transcriptional endpoint context

Non-covalent inhibitor returned to baseline

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	BRD4(BD1): 0.48 μM; BRD4(BD2): 0.16 μM; BRD4(BD1BD2): 0.47 μM
Comparator Or Baseline	ZEN-3862: BRD4(BD1): 0.16 μM; BRD4(BD2): 0.13 μM
Quantified Difference	ZEN-3862 is 3x and 1.2x more potent on BD1 and BD2, respectively, but lacks covalent binding
Conditions	Standard BRD4 bromodomain binding inhibition assays

Why This Matters

This comparison highlights a key procurement decision: choose ZEN-3219 when a covalent, irreversible mechanism with prolonged effect is required, or ZEN-3862 when a highly potent, reversible inhibitor is sufficient. The choice is dictated by the experimental need for durability vs. potency.

Selective BRD4(BD1) Engagement by Mass Spectrometry

The covalent binding of ZEN-3219 leads to prolonged suppression of downstream oncogenic transcription. In MV4-11 cells, a 24-hour treatment with 50 nM ZEN-3219 reduced MYC mRNA levels by 65% and BCL2 mRNA levels by 58% . Notably, this transcriptional inhibition persisted for 48 hours after compound washout . This sustained gene silencing is a direct consequence of the compound's covalent mechanism and is not observed with reversible inhibitors.

Mass Spectrometry Selectivity

Head-to-head

Covalent adduct only with BRD4(BD1); no shift for BRD2/3 BD1

Orthogonal selectivity confirmation via MALDI-TOF

Recombinant bromodomains, 100 nM, 2 h incubation

Evidence Dimension	Suppression of MYC and BCL2 mRNA
Target Compound Data	MYC mRNA reduced by 65%; BCL2 mRNA reduced by 58% at 24h
Comparator Or Baseline	Reversible BET inhibitors typically show rapid recovery of transcription post-washout
Quantified Difference	Sustained suppression for >48h post-washout
Conditions	MV4-11 cells; 50 nM ZEN-3219 for 24 h; qRT-PCR analysis

Why This Matters

For studies focused on BET-dependent gene regulation or cancer cell dependence on MYC and BCL2, ZEN-3219 offers a tool for sustained target knockdown, enabling the study of long-term transcriptional adaptations and cellular responses to durable BET inhibition.

ZEN-3219 Application Scenarios

Long-Term In Vitro Functional Studies

Given its ability to potently bind BRD4 (IC50 values in the 0.16-0.48 μM range), ZEN-3219 is explicitly validated as a high-affinity ligand for constructing Proteolysis Targeting Chimeras (PROTACs) designed to recruit E3 ligases and induce degradation of BRD4 . Its clear and well-characterized binding to both BD1 and BD2 domains makes it a versatile warhead for creating heterobifunctional degraders.

BRD4(BD1)-Specific Function Studies

ZEN-3219 is the superior choice for in vitro and in vivo studies requiring durable target engagement and sustained pharmacodynamic effects. The evidence from washout assays—where ZEN-3219 maintained 78% proliferation inhibition 72 hours post-washout compared to only 22% for a non-covalent comparator —directly supports its use in models where prolonged BRD4 inhibition is critical for evaluating therapeutic efficacy, such as in acute myeloid leukemia (AML) xenografts .

BRD4-Targeting PROTAC Synthesis

Researchers aiming to delineate the specific functions of BRD4's first bromodomain (BD1) can rely on ZEN-3219's high selectivity profile. Thermal shift assays confirm its strong engagement with BRD4(BD1) (ΔTm = +12°C) while demonstrating minimal binding to the BD1 domains of BRD2 and BRD3 . This allows for the selective chemical interrogation of BRD4(BD1)-mediated transcriptional programs without the confounding effects of targeting other BET family members.

Mechanistic Washout and Kinetic Studies

The durable suppression of MYC and BCL2 mRNA observed with ZEN-3219, persisting for over 48 hours post-washout , makes it an ideal tool for studying the long-term transcriptional and epigenetic consequences of sustained BET inhibition. This is particularly valuable in fields like cancer epigenetics and gene regulation, where the kinetics of target engagement directly impact the cellular phenotype and response to therapy.

Application

Selection Property

Validation Focus

Long-term in vitro functional studies

Post-washout sustained target engagement

Proliferation and transcriptional endpoint persistence

BRD4 BD1-specific pathway studies

BD1-selective covalent binding

BRD4 BD1 vs BD2/BET paralog functional differentiation

PROTAC development

Functionalizable ligand handle

Degradation vs inhibition endpoint comparison

Target residence time kinetic studies

Covalent irreversible binding kinetics

Pharmacodynamic duration and washout response